Cas no 53214-97-4 (1,4-diiodobuta-1,3-diyne)

1,4-diiodobuta-1,3-diyne structure
1,4-diiodobuta-1,3-diyne structure
Product Name:1,4-diiodobuta-1,3-diyne
CAS No:53214-97-4
MF:C4I2
MW:301.851745605469
CID:1581357
PubChem ID:143018
Update Time:2025-04-21

1,4-diiodobuta-1,3-diyne Chemical and Physical Properties

Names and Identifiers

    • 1,4-diiodobuta-1,3-diyne
    • 1,3-Butadiyne, 1,4-diiodo-
    • diiodobutadiyne
    • 53214-97-4
    • 5X9Z3DTV8M
    • 1,4-DIIODO-1,3-BUTADIYNE
    • 1,4-Diiododiacetylene
    • Q19903953
    • DTXSID70201300
    • Inchi: 1S/C4I2/c5-3-1-2-4-6
    • InChI Key: HUKBPXSFAFKZBD-UHFFFAOYSA-N
    • SMILES: IC#CC#CI

Computed Properties

  • Exact Mass: 301.808
  • Monoisotopic Mass: 301.80895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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